![molecular formula C19H12Cl3N5O2 B2966934 2-(1-(3-chlorophenyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)-N-(3,4-dichlorophenyl)acetamide CAS No. 895020-01-6](/img/structure/B2966934.png)
2-(1-(3-chlorophenyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)-N-(3,4-dichlorophenyl)acetamide
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Description
2-(1-(3-chlorophenyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)-N-(3,4-dichlorophenyl)acetamide is a useful research compound. Its molecular formula is C19H12Cl3N5O2 and its molecular weight is 448.69. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
The synthesis and characterization of pyrazolo[3,4-d]pyrimidine derivatives, including compounds similar to the one , have been extensively studied. A study by El-Morsy et al. (2017) outlines the synthesis of a new series of 3-(methylthio)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine derivatives. These derivatives were evaluated for their antitumor activity against human breast adenocarcinoma cell lines, with some showing mild to moderate activity. Among these derivatives, a compound with a structure closely related to the target compound demonstrated significant antitumor activity, highlighting the potential of such compounds in medical research (El-Morsy, El-Sayed, & Abulkhair, 2017).
Potential Applications in Antitumor Activities
The antitumor activity of pyrazolo[3,4-d]pyrimidine derivatives is a significant area of research. The work by El-Morsy et al. (2017) indicates that these compounds, through their synthesis and evaluation, may offer new pathways for cancer treatment research, especially for breast cancer. The specific compound mentioned showed a notable antitumor effect, suggesting its potential utility as a lead compound for further development in anticancer therapies.
Antimicrobial Applications
Research also extends into the antimicrobial potential of pyrazolo[3,4-d]pyrimidine derivatives. Bondock et al. (2008) explored the synthesis of new heterocycles incorporating antipyrine moiety, leading to compounds with significant antimicrobial activity. This study underscores the versatility of pyrazolo[3,4-d]pyrimidine derivatives in combating microbial infections, potentially offering new avenues for the development of antimicrobial agents (Bondock, Rabie, Etman, & Fadda, 2008).
properties
IUPAC Name |
2-[1-(3-chlorophenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]-N-(3,4-dichlorophenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H12Cl3N5O2/c20-11-2-1-3-13(6-11)27-18-14(8-24-27)19(29)26(10-23-18)9-17(28)25-12-4-5-15(21)16(22)7-12/h1-8,10H,9H2,(H,25,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XVNDVWGLXSVIPJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Cl)N2C3=C(C=N2)C(=O)N(C=N3)CC(=O)NC4=CC(=C(C=C4)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H12Cl3N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
448.7 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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